Cas no 14807-26-2 (3-(2-Hydroxymethyl-phenyl)-propionaldehyde)

• Product Name: 3-(2-Hydroxymethyl-phenyl)-propionaldehyde
• CAS No: 14807-26-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 98823
• PubChem ID: 45117184
• Update Time: 2025-06-07

3-(2-Hydroxymethyl-phenyl)-propionaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,2-(hydroxymethyl)-
• 3-[2-(hydroxymethyl)phenyl]propanal
• 1,3,4,5-tetrahydro-2-benzoxepin-3-ol
• 1,3,4,5-Tetrahydro-benzo[c]oxepin-3-ol
• 3-(2-HYDROXYMETHYL-PHENYL)-PROPIONALDEHYDE
• Hydrocinnamaldehyde, o-(hydroxymethyl)- (8CI)
• 1,3,4,5-tetrahydrobenzo[c]oxepin-3-ol
• Benzenepropanal, 2-(hydroxymethyl)-
• (2-(Hydroxymethyl)phenyl)propanal
• SCHEMBL1685074
• AKOS006314585
• F19762
• J-521467
• 14807-26-2
• HYDROCINNAMALDEHYDE,O-(HYDROXYMETHYL)-
• 3-(2-Hydroxymethyl-phenyl)-propionaldehyde

• Inchi： 1S/C10H12O2/c11-7-3-6-9-4-1-2-5-10(9)8-12/h1-2,4-5,7,12H,3,6,8H2
• InChI Key： DGXJFWKTQWIKTR-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1CCC=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.095
• Boiling Point: 287.7°C at 760 mmHg
• Flash Point: 120.8°C
• Refractive Index: 1.54
• PSA: 37.3

Additional information on 3-(2-Hydroxymethyl-phenyl)-propionaldehyde

3-(2-Hydroxymethyl-phenyl)-propionaldehyde (CAS No. 14807-26-2): A Comprehensive Overview

3-(2-Hydroxymethyl-phenyl)-propionaldehyde, also known by its CAS number 14807-26-2, is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a phenyl ring with a hydroxymethyl group and an aldehyde functional group. These structural features contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The chemical formula of 3-(2-Hydroxymethyl-phenyl)-propionaldehyde is C₁₀H₁₂O₂. Its molecular weight is 164.20 g/mol, and it exists as a colorless to pale yellow liquid at room temperature. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it suitable for use in a variety of laboratory settings.

In the realm of chemical synthesis, 3-(2-Hydroxymethyl-phenyl)-propionaldehyde serves as an important intermediate for the preparation of more complex molecules. Its aldehyde group can undergo various reactions, including condensation, reduction, and oxidation, which are crucial steps in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted its role in the development of novel catalysts and ligands for asymmetric synthesis, further expanding its applications in organic chemistry.

In the pharmaceutical industry, 3-(2-Hydroxymethyl-phenyl)-propionaldehyde has garnered attention for its potential as a lead compound in drug discovery. Researchers have explored its biological activity and found that it exhibits promising properties as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibitory effects on protein kinases, which are key targets in cancer therapy.

Beyond its direct biological activity, 3-(2-Hydroxymethyl-phenyl)-propionaldehyde can be used to synthesize more complex molecules with therapeutic potential. One notable example is its use in the synthesis of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are important drug targets. The ability to modify the structure of this compound through functional group manipulation allows for the creation of a diverse library of compounds with varying biological activities.

In materials science, 3-(2-Hydroxymethyl-phenyl)-propionaldehyde has found applications in the development of advanced materials with unique properties. Its reactivity and functional groups make it suitable for use in polymerization reactions, leading to the formation of polymers with tailored properties such as enhanced mechanical strength, thermal stability, and biocompatibility. These polymers have potential applications in areas such as biomedical devices, coatings, and adhesives.

The environmental impact of 3-(2-Hydroxymethyl-phenyl)-propionaldehyde is another area of interest. Recent studies have focused on developing sustainable methods for its synthesis to reduce environmental footprint. Green chemistry approaches, such as using renewable feedstocks and catalytic processes under mild conditions, have shown promise in minimizing waste generation and energy consumption during production.

In conclusion, 3-(2-Hydroxymethyl-phenyl)-propionaldehyde (CAS No. 14807-26-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in chemical synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.